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Compound of Interest

Compound Name: H-D-Phe(3-F)-OH

Cat. No.: B2550130 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for H-D-Phe(3-F)-OH, a phenylalanine derivative.

Personal Protective Equipment (PPE)
When handling H-D-Phe(3-F)-OH, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following PPE is recommended:

Eye Protection: Wear chemical safety goggles or a face shield to protect against potential

splashes.

Hand Protection: Chemical-resistant gloves are required. Inspect gloves for any tears or

punctures before use.

Body Protection: A lab coat or other suitable protective clothing should be worn to prevent

skin contact.

Respiratory Protection: Handle the compound in a well-ventilated area, such as a chemical

fume hood, to avoid inhalation of any dust or aerosols.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling H-D-Phe(3-F)-OH from receipt to disposal is critical for

laboratory safety and operational efficiency.
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a tightly sealed state in a dry, cool, and well-ventilated area.[1]

Recommended storage temperature is between 0-5°C.[1]

Keep it segregated from incompatible materials and foodstuffs.[1]

Preparation and Handling:

Work in a designated, well-ventilated area, preferably a chemical fume hood.[1]

Before handling, ensure all necessary PPE is correctly worn.

Avoid direct contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the area where the chemical is handled.[1]

In Case of Exposure:

If Swallowed: Rinse the mouth with water and seek immediate medical attention.[1]

After Handling: Wash hands and any exposed skin thoroughly with soap and water.[1]

Disposal Plan
Proper disposal of H-D-Phe(3-F)-OH and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Material: Dispose of unused or waste H-D-Phe(3-F)-OH as hazardous waste in

accordance with local, state, and federal regulations.

Empty Containers:

Thoroughly empty the container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.echemi.com/produce/pr2404291214-h-d-phe3-f-oh.html
https://www.benchchem.com/product/b2550130?utm_src=pdf-body
https://www.benchchem.com/product/b2550130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triple-rinse the container with a suitable solvent.

The first rinseate should be collected and disposed of as hazardous waste.[2] For highly

toxic chemicals, the first three rinses must be collected as hazardous waste.[2]

After proper rinsing, the container can be disposed of as regular laboratory waste, unless

otherwise specified by institutional policies.

Quantitative Data
The following table summarizes key quantitative data for H-D-Phe(3-F)-OH.

Property Value

Molecular Formula C9H10FNO2

Molecular Weight 183.18 g/mol

Appearance Solid

Storage Temperature 0-5°C[1]

Boiling Point (Predicted) 305.0 ± 32.0 °C

Density (Predicted) 1.293 ± 0.06 g/cm³

Flash Point (Predicted) 138.3 ± 25.1 °C

Experimental Workflow
The following diagram illustrates the standard workflow for handling H-D-Phe(3-F)-OH in a

laboratory setting.
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Caption: Workflow for Safe Handling of H-D-Phe(3-F)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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